Cas no 657425-11-1 (3-Isoxazolemethanol, 5-(5-chloro-2-fluorophenyl)-)

• Product Name: 3-Isoxazolemethanol, 5-(5-chloro-2-fluorophenyl)-
• CAS No: 657425-11-1
• MF: C₁₀H₇ClFNO₂
• MW: 227.619485139847
• CID: 1691364
• PubChem ID: 67070709
• Update Time: 2025-04-21

3-Isoxazolemethanol, 5-(5-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol, 5-(5-chloro-2-fluorophenyl)-
• [5-(5-chloro-2-fluorophenyl)isoxazol-3-yl]methanol
• DB-300283
• PJUJQAWVTCGJFI-UHFFFAOYSA-N
• [5-(5-Chloro-2-fluoro-phenyl)-isoxazol-3-yl]-methanol
• 657425-11-1
• SCHEMBL1544306

• Inchi： 1S/C10H7ClFNO2/c11-6-1-2-9(12)8(3-6)10-4-7(5-14)13-15-10/h1-4,14H,5H2
• InChI Key： PJUJQAWVTCGJFI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1=CC(CO)=NO1)F

Computed Properties

• Exact Mass: 227.01501
• Monoisotopic Mass: 227.0149343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• PSA: 46.26